Cas no 17417-03-7 (Ethanone,1-[4-(1-propen-1-yl)phenyl]-)

Ethanone,1-[4-(1-propen-1-yl)phenyl]- structure
17417-03-7 structure
Product Name:Ethanone,1-[4-(1-propen-1-yl)phenyl]-
CAS No:17417-03-7
MF:C11H12O
MW:160.212383270264
CID:122331
Update Time:2024-01-24

Ethanone,1-[4-(1-propen-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-(1-propen-1-yl)phenyl]-
    • Ethanone, 1-[4-(1-propenyl)phenyl]- (9CI)
    • Ethanone, 1-[4-(1-propen-1-yl)phenyl]-
    • Inchi: 1S/C11H12O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h3-8H,1-2H3
    • InChI Key: PIXKUBMUBIEAPI-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(C=CC)C=C1)C

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.989±0.06 g/cm3(Predicted)
  • Boiling Point: 277.0±19.0 °C(Predicted)
  • PSA: 17.07
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